Cas no 1384510-65-9 (2-aminocyclooctane-1-carboxylic acid)

• Product Name: 2-aminocyclooctane-1-carboxylic acid
• CAS No: 1384510-65-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5218438
• PubChem ID: 53396879
• Update Time: 2025-06-08

2-aminocyclooctane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclooctanecarboxylic acid, 2-amino-
• 2-aminocyclooctane-1-carboxylic acid

• Inchi： 1S/C9H17NO2/c10-8-6-4-2-1-3-5-7(8)9(11)12/h7-8H,1-6,10H2,(H,11,12)
• InChI Key： RNDBJXMOBPVFAS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCCCCC1N

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-aminocyclooctane-1-carboxylic acid

Comprehensive Overview of 2-Aminocyclooctane-1-carboxylic Acid (CAS No. 1384510-65-9): Properties, Applications, and Research Insights

2-Aminocyclooctane-1-carboxylic acid (CAS No. 1384510-65-9) is a specialized cyclic amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique eight-membered ring structure, serves as a versatile building block in organic synthesis and drug discovery. Its molecular formula, C₉H₁₇NO₂, and distinct stereochemistry make it valuable for designing peptidomimetics and modulating protein-protein interactions.

Recent studies highlight the growing demand for non-natural amino acids like 2-aminocyclooctane-1-carboxylic acid in developing targeted therapies. Researchers are particularly interested in its potential to enhance drug bioavailability and metabolic stability, addressing common challenges in small-molecule drug development. The compound’s rigid cyclic backbone also offers advantages in conformational restriction, a strategy widely employed in GPCR-targeted drugs and enzyme inhibitors.

From a synthetic perspective, CAS 1384510-65-9 is often explored for its chiral purity and scalable production methods. Innovations in asymmetric catalysis and green chemistry have streamlined its synthesis, aligning with the industry’s shift toward sustainable manufacturing. These advancements respond to frequent search queries such as “how to synthesize cyclic amino acids” or “applications of non-proteinogenic amino acids”, reflecting broader scientific curiosity.

The compound’s role in peptide engineering is another hot topic. With the rise of biologics and peptide-based therapeutics, 2-aminocyclooctane-1-carboxylic acid is investigated for its ability to improve proteolytic resistance and cell permeability. This aligns with trending searches like “peptide stability enhancement techniques” and “cyclic amino acids in drug design”, underscoring its relevance in modern pharmacology.

Analytical techniques for characterizing CAS 1384510-65-9, such as HPLC, NMR, and mass spectrometry, are frequently discussed in academic forums. Researchers emphasize the importance of quality control in ensuring batch-to-batch consistency, a critical factor for regulatory compliance in preclinical studies. These discussions often intersect with popular queries like “purity standards for amino acid derivatives”.

In summary, 2-aminocyclooctane-1-carboxylic acid represents a compelling case study in the intersection of structural complexity and therapeutic innovation. Its applications span from medicinal chemistry to material science, driven by its adaptable physicochemical properties. As the scientific community continues to explore tailored molecular architectures, this compound remains a focal point for answering pressing questions in drug delivery and molecular recognition.